2-(2,5-dimethylphenoxy)-N-[2-(trifluoromethyl)phenyl]acetamide

• IUPAC Name: 2-(2,5-dimethylphenoxy)-N-[2-(trifluoromethyl)phenyl]acetamide
• InChI: InChI=1S/C17H16F3NO2/c1-11-7-8-12(2)15(9-11)23-10-16(22)21-14-6-4-3-5-13(14)17(18,19)20/h3-9H,10H2,1-2H3,(H,21,22)
• InChI Key: AZBDDXSVBQBZKR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)OCC(=O)NC2=CC=CC=C2C(F)(F)F
• Molecular Formula: C17H16F3NO2
• Molecular Weight: 323.31 g/mol

Description

The compound is a complex organic molecule that contains a trifluoromethyl group (-CF3), a dimethylphenoxy group (C6H4OCH3), and an acetamide group (CH3CONH2).

Synthesis Analysis

While specific synthesis methods for this compound are not available, trifluoromethyl groups are often introduced into molecules using methods such as direct fluorination. Dimethylphenoxy groups and acetamide groups can be introduced through various organic synthesis methods.

Molecular Structure Analysis

The molecular structure of this compound would likely be complex due to the presence of multiple functional groups. The trifluoromethyl group is a functional group that has the formula -CF3. The dimethylphenoxy group is a type of ether that contains a phenyl ring. The acetamide group is a type of amide.

Chemical Reactions Analysis

The chemical reactions involving this compound would likely depend on the specific conditions and reagents used. Trifluoromethyl groups, for example, are known to undergo various types of reactions, including radical reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would likely depend on the specific arrangement of its functional groups. Trifluoromethyl groups, for example, are known to have unique physicochemical properties due to the presence of fluorine atoms.

Mechanism of Action

The mechanism of action would depend on the specific application of this compound. For example, if this compound were used as a pharmaceutical, its mechanism of action would depend on how it interacts with biological systems.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties and uses. It’s important to handle all chemicals with appropriate safety precautions.

Future Directions

The future directions for research on this compound could involve exploring its potential applications in various fields, such as pharmaceuticals or agrochemicals, given the known uses of trifluoromethyl and dimethylphenoxy groups.